6-{[(4-Chlorobenzyl)sulfanyl]methyl}-2-phenyl-4-pyrimidinol

• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanylmethyl]-2-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H15ClN2OS/c19-15-8-6-13(7-9-15)11-23-12-16-10-17(22)21-18(20-16)14-4-2-1-3-5-14/h1-10H,11-12H2,(H,20,21,22)
• InChI Key: MEQWBNBTDNZKJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC(=O)N2)CSCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol

Description

“6-{[(4-Chlorobenzyl)sulfanyl]methyl}-2-phenyl-4-pyrimidinol” is a chemical compound with the linear formula C17H14ClN3S. It belongs to the pyrimidinol family.

Molecular Structure Analysis

The SMILES string of the compound is NC1=NC (C2=CC=CC=C2)=NC (SCC3=CC=C (Cl)C=C3)=C1. This represents the structure of the molecule in a linear format.

Physical And Chemical Properties Analysis

The molecular formula of the compound is C17H14ClN3S, and it has a molar mass of 342.84 g/mol. The melting point is reported to be 162-164°C.

Scientific Research Applications

Synthesis and Structural Analysis

• Crystal Structure and Cytotoxic Activity : New derivatives of 4-thiopyrimidine, including structures closely related to 6-{[(4-Chlorobenzyl)sulfanyl]methyl}-2-phenyl-4-pyrimidinol, have been synthesized and characterized. Their crystal structures were determined, revealing different features in hydrogen-bond interactions. One derivative displayed cytotoxic activity against several cancer cell lines, providing insight into the structural factors influencing biological activity (Stolarczyk et al., 2018).

Spectroscopic Investigation and Chemotherapeutic Potential

• Vibrational Spectral Analysis : A compound structurally similar to the chemical of interest was analyzed using FT-IR and FT-Raman spectroscopy. This study provided detailed information on the compound's equilibrium geometry, vibrational numbers, and theoretical predictions of its nonlinear optical behavior, suggesting its potential as a chemotherapeutic agent (Alzoman et al., 2015).

Antitumor Activity

• Evaluation of Antitumor Activity : Derivatives of thieno[3,2-d]pyrimidine were synthesized and evaluated for their antitumor activity. These compounds showed potent anticancer activity against various human cancer cell lines, indicating the potential therapeutic applications of such derivatives (Hafez & El-Gazzar, 2017).

Heterocyclic Chemistry and Biological Activities

• Synthesis and Biological Activities : Studies on the synthesis of new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives revealed a wide spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. These compounds were synthesized using efficient methods, yielding excellent outcomes (Bassyouni & Fathalla, 2013).

Nonlinear Optical (NLO) Properties

• Exploration of NLO Properties : A study focusing on the structural parameters, electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, including those similar to the chemical , was conducted. The findings highlight the significant NLO characteristics of these compounds, suggesting their application in optoelectronic technologies (Hussain et al., 2020).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.